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Compound of Interest

Compound Name: Agn 191976

Cat. No.: B15569142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of AGN 191976 solutions

for use in both in vitro and in vivo experimental settings. AGN 191976 is a potent and selective

thromboxane A2 (TP) receptor agonist, which has shown significant ocular hypotensive effects.

Proper solution preparation is critical for obtaining accurate and reproducible experimental

results.

Chemical Properties and Storage
A summary of the key chemical properties of AGN 191976 is provided in the table below. Due

to the limited availability of public data on AGN 191976, some information regarding solubility

and stability is based on a structurally and functionally similar thromboxane A2 mimetic, U-

46619. Researchers should perform their own validation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15569142?utm_src=pdf-interest
https://www.benchchem.com/product/b15569142?utm_src=pdf-body
https://www.benchchem.com/product/b15569142?utm_src=pdf-body
https://www.benchchem.com/product/b15569142?utm_src=pdf-body
https://www.benchchem.com/product/b15569142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source/Analogy

Molecular Formula C₂₁H₃₄O₄ Inferred

Molecular Weight 366.5 g/mol Inferred

Appearance White to off-white solid Analogy

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethyl formamide. Limited

solubility in aqueous buffers.

Analogy with U-46619

Storage of Solid
Store at -20°C. Protect from

light and moisture.
Standard for prostaglandins

Stock Solution Storage

Store stock solutions at -80°C

for up to 6 months. Avoid

repeated freeze-thaw cycles.

Analogy with U-46619

Signaling Pathway of AGN 191976
AGN 191976 exerts its effects by activating the thromboxane A2 (TP) receptor, a G-protein

coupled receptor. Activation of the TP receptor initiates a signaling cascade that leads to

various physiological responses, including platelet aggregation and smooth muscle contraction.

The primary signaling pathway is depicted below.
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AGN 191976 TP Receptor Gq / G13activates

Phospholipase C
(PLC)activates

RhoA

activates

PIP2hydrolyzes

IP3

DAG

Ca²⁺ Release
from ER

triggers

Protein Kinase C
(PKC)

activates
Physiological Response
(e.g., Vasoconstriction,
Platelet Aggregation)

Rho Kinase
(ROCK)

activates
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Start

Collect Venous Blood
(3.2% Sodium Citrate)

Centrifuge at 200 x g
for 15 min at RT

Prepare Platelet-Poor Plasma (PPP)
(Centrifuge remaining blood at 2000 x g for 10 min)

Adjust Platelet Count
in PRP with PPP

Incubate PRP at 37°C
for 5 min

Add AGN 191976 Working Solution

Measure Light Transmittance
(Aggregometer)

End
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Start

Acclimatize Rabbits
to Experimental Conditions

Measure Baseline IOP
(Tonometer)

Topical Administration of
AGN 191976 Solution or Vehicle

Measure IOP at Timed Intervals
(e.g., 1, 2, 4, 6, 8, 24 hours post-dose)

Analyze IOP Reduction
Compared to Baseline and Vehicle

End
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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